Cas no 2176338-63-7 (N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide)

• Product Name: N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide
• CAS No: 2176338-63-7
• MF: C₂₀H₁₇NO₂S
• MW: 335.41948390007
• CID: 5340632
• Update Time: 2025-06-08

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-((2,3-dihydrobenzofuran-3-yl)methyl)-4-(thiophen-3-yl)benzamide
• N-(2,3-dihydro-1-benzofuran-3-ylmethyl)-4-thiophen-3-ylbenzamide
• N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide

• Inchi： 1S/C20H17NO2S/c22-20(15-7-5-14(6-8-15)16-9-10-24-13-16)21-11-17-12-23-19-4-2-1-3-18(17)19/h1-10,13,17H,11-12H2,(H,21,22)
• InChI Key： UWPKTQVHMLFYTJ-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC(=CC=1)C(NCC1COC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 435
• XLogP3: 4
• Topological Polar Surface Area: 66.6

Additional information on N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide (CAS No. 2176338-63-7): A Comprehensive Overview

N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide (CAS No. 2176338-63-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of benzofuran derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide is characterized by a benzofuran ring system linked to a thiophene moiety through a benzamide linker. The presence of these functional groups imparts the compound with a high degree of structural diversity and flexibility, which is crucial for its interaction with various biological targets. Recent studies have highlighted the importance of such structural features in modulating the pharmacological properties of small molecules.

In terms of synthesis, N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide can be prepared through a multi-step process involving the formation of the benzofuran core, followed by the introduction of the thiophene and benzamide functionalities. The synthetic route has been optimized to achieve high yields and purity, making it suitable for large-scale production and further pharmaceutical development.

One of the key areas of research involving N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the induction of apoptosis and cell cycle arrest, which are critical processes in cancer therapy.

Furthermore, recent advancements in computational chemistry have provided valuable insights into the binding interactions of N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide with specific protein targets. Molecular docking studies have shown that the compound can effectively bind to key enzymes involved in cancer progression, such as kinases and proteases. These findings suggest that N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-yl)benzamide could be a promising lead compound for the development of targeted cancer therapies.

Beyond its anticancer properties, N-[(2,3-dihydro-1-benzofuran-3-yl)methyl]-4-(thiophen-3-y l)benzamide has also shown potential in other therapeutic areas. For instance, preliminary studies have indicated that it possesses anti-inflammatory activity, which could be beneficial in treating inflammatory diseases such as arthritis and asthma. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes.

The safety profile of N-[ (2 , 3 -d i h y d r o - 1 - b e n z o f u r a n - 3 - y l ) m e t h y l ] - 4 - ( t h i o p h e n - 3 - y l ) b e n z a m i d e is another important aspect that has been extensively evaluated. In vitro and in vivo toxicity studies have demonstrated that the compound exhibits low toxicity at therapeutic concentrations. This favorable safety profile makes it an attractive candidate for further clinical development.

In conclusion, N-[ (2 , 3 -d i h y d r o - 1 - b e n z o f u r a n - 3 - y l ) m e t h y l ] - 4 - ( t h i o p h e n - 3 - y l ) b e n z a m i d e (CAS No. 2176338-63-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research efforts are focused on optimizing its pharmacological properties and advancing it through preclinical and clinical stages of drug development. As new findings continue to emerge, this compound is likely to play an increasingly important role in the field of medicinal chemistry.